Cas no 71118-32-6 (1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 71118-32-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6327504
• PubChem ID: 59765835
• Update Time: 2025-05-21

1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-one
• EN300-1617222
• 71118-32-6

• Inchi： 1S/C12H12N2O/c1-9-8-12(10(2)15)14(13-9)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： ZUSQGAHYAWTNKW-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-one

1-(3-Methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-one: A Comprehensive Overview

The compound 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-one, also known by its CAS number CAS No. 71118-32-6, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, organic synthesis, and as a building block for advanced materials. In this article, we will delve into the structural features, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-one consists of a pyrazole ring fused with a ketone group. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The substituents on the ring include a methyl group at position 3 and a phenyl group at position 5. This arrangement imparts the molecule with unique electronic properties, making it highly versatile for various chemical reactions. The presence of the ketone group further enhances its reactivity, enabling it to participate in condensation reactions, such as the aldol reaction, which are crucial in organic synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. Researchers have explored the potential of these compounds as inhibitors of various enzymes, including kinases and proteases, which are key targets in the development of anti-cancer and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain pyrazole derivatives exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

In addition to its role in drug discovery, 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-one has found applications in the synthesis of advanced materials. Its ability to form stable coordination complexes with transition metals has made it a valuable ligand in organometallic chemistry. For example, recent research has shown that this compound can act as a chelating agent in the synthesis of metalloporphyrins, which are used in catalysis and as sensors for environmental monitoring.

The synthesis of CAS No. 71118-32-6 involves a multi-step process that typically begins with the preparation of the pyrazole ring. One common method involves the condensation of an aldehyde with an amine derivative under acidic conditions. The subsequent introduction of substituents, such as the methyl and phenyl groups, is achieved through nucleophilic substitution or electrophilic aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of pyrazole derivatives. Studies suggest that these compounds exhibit moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed. This highlights the importance of sustainable practices in their production and disposal to mitigate potential ecological risks.

In conclusion, 1-(3-methyl-1 phenyl 5 yl)ethan one, or CAS No. 71 8 32 6 (correcting typo), is a versatile compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even greater role in advancing modern chemistry.